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Compound of Interest

Compound Name:
2-(4,6-Dichloropyrimidin-5-

YL)acetaldehyde

Cat. No.: B103527 Get Quote

An In-depth Technical Guide to 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde

This technical guide provides a comprehensive overview of 2-(4,6-Dichloropyrimidin-5-
YL)acetaldehyde, a key intermediate in organic synthesis. The document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Identity and Structure
2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde is a pyrimidine derivative characterized by a

dichlorinated pyrimidine ring with an acetaldehyde substituent at the 5-position.

IUPAC Name: (4,6-dichloro-5-pyrimidinyl)acetaldehyde[1]

CAS Number: 16019-33-3[2][3][4]

Molecular Formula: C₆H₄Cl₂N₂O[2][3]

Synonyms: 5-ACETALDEHYDEYL-4,6-DICHLOROPYRIMIDINE, (4,6-Dichloro-pyrimidin-5-

yl)-acetaldehyde, 4,6-Dichloro-5-pyrimidineacetaldehyde, 2-(4,6-Dichloropyrimidin-5-
yl)acetaldehyde[3][4]

Chemical Structure:
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Physicochemical Properties
A summary of the key physicochemical properties of 2-(4,6-Dichloropyrimidin-5-
YL)acetaldehyde is presented in the table below.

Property Value Source

Molecular Weight 191.02 g/mol [1][4]

Appearance

Colorless to light yellow

crystalline solid; Yellow to faint

orange solid

[2][3]

Melting Point 89-91 °C [2][3]

Boiling Point (Predicted) 312.7 ± 37.0 °C [2][3]

Density (Predicted) 1.470 ± 0.06 g/cm³ [2][3]

Solubility
Soluble in methanol, ethanol,

and dichloromethane
[2]

Storage Temperature
Freezer, under -20°C, in an

inert atmosphere
[3]

Synthesis Protocol
A common method for the synthesis of 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde involves

the ozonolysis of 5-allyl-4,6-dichloropyrimidine.[3][5]

Experimental Protocol:

Materials:

5-allyl-4,6-dichloropyrimidine (5.0 g, 0.026 mol)[3][5]

Dichloromethane (20 mL)[3][5]

Dimethyl sulfoxide (8 g, 0.104 mol)[3][5]

Triethylamine (5.5 mL, 0.040 mol)[5]
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Ozone (O₃)

Nitrogen (N₂)

Thiourea (2.0 g, 0.026 mol)[3][5]

Water (60 mL)[3][5]

Starch potassium iodide test paper[3][5]

Procedure:

In a 50 mL three-necked flask equipped with a magnetic stirrer, add 20 mL of

dichloromethane and 5.0 g of 4,6-dichloro-5-allylpyrimidine.[3][5]

Sequentially add 8 g of dimethyl sulfoxide and 5.5 mL of triethylamine to the flask.[5]

Cool the reaction mixture to -40°C.[3][5]

Pass ozone (O₃) through the solution until it turns a blue color.[3][5]

Stop the ozone flow and switch to a nitrogen (N₂) atmosphere for 30 minutes to remove any

excess ozone from the system.[3][5]

Add 2.0 g of thiourea to the reaction mixture.[3][5]

Allow the reaction mixture to warm to room temperature naturally.[3][5]

Verify the absence of peroxides using starch potassium iodide test paper (the paper should

not turn blue).[3][5]

Add 60 mL of water to the reaction mixture.[3][5]

Extract the product twice with dichloromethane.[3][5] The reported yield for this synthesis is

88%.[3][5]
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2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde serves as a versatile intermediate in the

synthesis of various organic compounds. Its reactivity allows for further functionalization,

making it a valuable building block for potential pesticides, pharmaceuticals, and dyes.[2]

Safety Information
This compound is an irritant and should be handled with appropriate safety precautions.

Hazard Statements: H315 (Causes skin irritation), H317 (May cause an allergic skin

reaction), H319 (Causes serious eye irritation)

Precautionary Statements: P264, P280, P302+P352, P305+P351+P338, P332+P313,

P337+P313, P362+P364[3]

Personal Protective Equipment: It is recommended to use protective gloves, safety glasses,

and a protective mask when handling this compound.[2] Operations should be carried out in

a well-ventilated area to avoid inhalation of vapors.[2]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-(4,6-Dichloropyrimidin-5-
YL)acetaldehyde from 5-allyl-4,6-dichloropyrimidine.

Synthesis of 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde

Start: 5-allyl-4,6-dichloropyrimidine

Ozonolysis at -40°C

Reagents:
DCM, DMSO, TEA

Quenching with Thiourea Aqueous Workup
& Extraction with DCM

Product:
2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(4,6-Dichloropyrimidin-5-YL)acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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